Cas no 2228437-97-4 (3-2-(pyrrolidin-1-yl)pyridin-3-ylpropane-1-thiol)

3-2-(Pyrrolidin-1-yl)pyridin-3-ylpropane-1-thiol is a sulfur-containing heterocyclic compound featuring a pyrrolidine-substituted pyridine core linked to a propylthiol moiety. This structure imparts unique reactivity, particularly in nucleophilic and coordination chemistry applications. The thiol group enables facile functionalization, making it valuable for ligand design in catalysis or as a building block in pharmaceutical synthesis. The pyrrolidine-pyridine scaffold contributes to enhanced solubility and binding affinity in metal complexes or biological targets. Its balanced lipophilicity and steric profile make it suitable for modifying surface interfaces or constructing advanced molecular architectures. The compound's stability under ambient conditions simplifies handling, while its bifunctional nature allows for selective derivatization at either the thiol or nitrogen centers.
3-2-(pyrrolidin-1-yl)pyridin-3-ylpropane-1-thiol structure
2228437-97-4 structure
Product Name:3-2-(pyrrolidin-1-yl)pyridin-3-ylpropane-1-thiol
CAS No:2228437-97-4
MF:C12H18N2S
MW:222.349721431732
CID:6449459
PubChem ID:165656088
Update Time:2025-06-14

3-2-(pyrrolidin-1-yl)pyridin-3-ylpropane-1-thiol Chemical and Physical Properties

Names and Identifiers

    • 3-2-(pyrrolidin-1-yl)pyridin-3-ylpropane-1-thiol
    • 2228437-97-4
    • 3-[2-(pyrrolidin-1-yl)pyridin-3-yl]propane-1-thiol
    • EN300-1733388
    • Inchi: 1S/C12H18N2S/c15-10-4-6-11-5-3-7-13-12(11)14-8-1-2-9-14/h3,5,7,15H,1-2,4,6,8-10H2
    • InChI Key: OLTLOGZXDJANKX-UHFFFAOYSA-N
    • SMILES: SCCCC1=CC=CN=C1N1CCCC1

Computed Properties

  • Exact Mass: 222.11906976g/mol
  • Monoisotopic Mass: 222.11906976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 17.1Ų

3-2-(pyrrolidin-1-yl)pyridin-3-ylpropane-1-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1733388-0.05g
3-[2-(pyrrolidin-1-yl)pyridin-3-yl]propane-1-thiol
2228437-97-4
0.05g
$924.0 2023-09-20
Enamine
EN300-1733388-0.1g
3-[2-(pyrrolidin-1-yl)pyridin-3-yl]propane-1-thiol
2228437-97-4
0.1g
$968.0 2023-09-20
Enamine
EN300-1733388-0.25g
3-[2-(pyrrolidin-1-yl)pyridin-3-yl]propane-1-thiol
2228437-97-4
0.25g
$1012.0 2023-09-20
Enamine
EN300-1733388-0.5g
3-[2-(pyrrolidin-1-yl)pyridin-3-yl]propane-1-thiol
2228437-97-4
0.5g
$1056.0 2023-09-20
Enamine
EN300-1733388-1.0g
3-[2-(pyrrolidin-1-yl)pyridin-3-yl]propane-1-thiol
2228437-97-4
1g
$1100.0 2023-06-04
Enamine
EN300-1733388-2.5g
3-[2-(pyrrolidin-1-yl)pyridin-3-yl]propane-1-thiol
2228437-97-4
2.5g
$2155.0 2023-09-20
Enamine
EN300-1733388-5.0g
3-[2-(pyrrolidin-1-yl)pyridin-3-yl]propane-1-thiol
2228437-97-4
5g
$3189.0 2023-06-04
Enamine
EN300-1733388-10.0g
3-[2-(pyrrolidin-1-yl)pyridin-3-yl]propane-1-thiol
2228437-97-4
10g
$4729.0 2023-06-04
Enamine
EN300-1733388-1g
3-[2-(pyrrolidin-1-yl)pyridin-3-yl]propane-1-thiol
2228437-97-4
1g
$1100.0 2023-09-20
Enamine
EN300-1733388-5g
3-[2-(pyrrolidin-1-yl)pyridin-3-yl]propane-1-thiol
2228437-97-4
5g
$3189.0 2023-09-20

Additional information on 3-2-(pyrrolidin-1-yl)pyridin-3-ylpropane-1-thiol

Research Briefing on 2228437-97-4 and 3-2-(pyrrolidin-1-yl)pyridin-3-ylpropane-1-thiol in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small molecules such as 2228437-97-4 and 3-2-(pyrrolidin-1-yl)pyridin-3-ylpropane-1-thiol in drug discovery and development. These compounds have shown promising potential in modulating biological targets, particularly in the context of enzyme inhibition and receptor binding. This briefing synthesizes the latest findings related to these molecules, focusing on their chemical properties, mechanisms of action, and therapeutic applications.

The compound 2228437-97-4, a unique chemical entity, has been investigated for its role in targeted therapies. Recent studies indicate its utility as a scaffold for designing inhibitors of specific kinases involved in oncogenic signaling pathways. Structural analyses reveal that 2228437-97-4 exhibits high binding affinity to ATP-binding pockets, making it a candidate for further optimization in cancer therapeutics. Parallel research on 3-2-(pyrrolidin-1-yl)pyridin-3-ylpropane-1-thiol has demonstrated its efficacy as a thiol-based modulator of redox-sensitive proteins, with implications for treating oxidative stress-related disorders.

Methodologically, studies involving these compounds have employed a combination of computational modeling, high-throughput screening, and in vitro assays. For instance, molecular docking simulations of 2228437-97-4 with kinase domains have provided insights into its binding modes, while biochemical assays of 3-2-(pyrrolidin-1-yl)pyridin-3-ylpropane-1-thiol have quantified its antioxidant capacity. These approaches underscore the interdisciplinary nature of modern drug discovery, integrating chemistry, biology, and computational sciences.

Key results from recent publications include the identification of 2228437-97-4 derivatives with improved pharmacokinetic profiles, as well as the discovery of 3-2-(pyrrolidin-1-yl)pyridin-3-ylpropane-1-thiol's ability to selectively modulate glutathione peroxidase activity. These findings open new avenues for developing therapies targeting diseases such as cancer and neurodegenerative disorders. Furthermore, preclinical studies suggest that these compounds exhibit favorable safety profiles, though further validation in animal models is warranted.

In conclusion, the ongoing research on 2228437-97-4 and 3-2-(pyrrolidin-1-yl)pyridin-3-ylpropane-1-thiol underscores their potential as versatile tools in chemical biology and drug development. Future directions include optimizing their chemical structures for enhanced efficacy and selectivity, as well as exploring their applications in combination therapies. This briefing serves as a timely update for researchers and industry professionals engaged in these cutting-edge areas.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd